Cas no 13562-81-7 (Acetoacetic Acid 3-Pentyl Ester)
13562-81-7 structure
Product Name:Acetoacetic Acid 3-Pentyl Ester
CAS No:13562-81-7
MF:C9H16O3
MW:172.221543312073
MDL:MFCD00059415
CID:119730
Update Time:2025-04-18
Acetoacetic Acid 3-Pentyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,1-ethylpropyl ester
- 3-Pentyl Acetoacetate
- 3-Amyl Acetoacetate
- Acetoacetic Acid 3-Amyl Ester
- Acetoacetic Acid 3-Pentyl Ester
- pentan-3-yl 3-oxobutanoate
- Acetoacetic acid 1-ethylpropyl ester
- Acetoacetic Acid 3-Pentyl Ester 3-Amyl Acetoacetate Acetoacetic Acid 3-Amyl Ester
-
- MDL： MFCD00059415
- Inchi： 1S/C9H16O3/c1-4-8(5-2)12-9(11)6-7(3)10/h8H,4-6H2,1-3H3
- InChI Key： PFTIWTQFHWICDR-UHFFFAOYSA-N
- SMILES： O(C(CC(C)=O)=O)C(CC)CC
Computed Properties
- Exact Mass: 172.11000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.8
Experimental Properties
- Color/Form: Not determined
- Density: 0,96 g/cm3
- Boiling Point: 213°C
- Flash Point: 82.4°C
- Refractive Index: 1.4240-1.4290
- PSA: 43.37000
- LogP: 1.69730
- Solubility: Not determined
Acetoacetic Acid 3-Pentyl Ester Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
Acetoacetic Acid 3-Pentyl Ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Acetoacetic Acid 3-Pentyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160557-1ml |
Acetoacetic Acid 3-Pentyl Ester |
13562-81-7 | >97.0%(GC) | 1ml |
¥57.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160557-25ML |
Acetoacetic Acid 3-Pentyl Ester |
13562-81-7 | >97.0%(GC) | 25ml |
¥826.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0813-25ml |
Acetoacetic Acid 3-Pentyl Ester |
13562-81-7 | 95.0%(GC) | 25ml |
￥1560.0 | 2022-06-10 | |
| TRC | A192360-250mg |
Acetoacetic Acid 3-Pentyl Ester |
13562-81-7 | 250mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192360-500mg |
Acetoacetic Acid 3-Pentyl Ester |
13562-81-7 | 500mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A192360-2.5g |
Acetoacetic Acid 3-Pentyl Ester |
13562-81-7 | 2.5g |
$ 95.00 | 2022-06-08 | ||
| Ambeed | A159007-25g |
Acetoaceticacid3-pentylester |
13562-81-7 | 97% | 25g |
$85.0 | 2024-04-24 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0813-25ML |
3-Pentyl Acetoacetate |
13562-81-7 | >97.0%(GC) | 25ml |
¥820.00 | 2024-04-17 | |
| abcr | AB135529-25 ml |
Acetoacetic acid sec-amyl ester, 95%; . |
13562-81-7 | 95% | 25 ml |
€210.10 | 2024-04-19 | |
| abcr | AB135529-25ml |
Acetoacetic acid sec-amyl ester, 95%; . |
13562-81-7 | 95% | 25ml |
€201.00 | 2025-02-18 |
Acetoacetic Acid 3-Pentyl Ester Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
13562-81-7 (Acetoacetic Acid 3-Pentyl Ester) Related Products
- 13195-66-9(3-Oxodecanoic Acid Ethyl Ester)
- 19150-71-1(Butanoic acid, 3-oxo-,octadecyl ester)
- 13562-84-0(Hexyl Acetoacetate)
- 13562-76-0(Butan-2-yl 3-Oxobutanoate)
- 4949-44-4(Ethyl 3-oxopentanoate)
- 542-08-5(Isopropyl acetoacetate)
- 105-50-0(Diethyl 3-oxopentanedioate)
- 3249-68-1(Ethyl butyrylacetate)
- 21884-26-4(Pentanoic acid, 4-oxo-,1-methylethyl ester)
- 16436-00-3(Octyl 3-Oxobutanoate)
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